Cas no 2728205-74-9 (4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide
• CAS No: 2728205-74-9
• MF: C₁₄H₂₂BrNO₂S
• MW: 348.298982143402
• CID: 5328663
• Update Time: 2025-06-15

4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dimethyl-N,N-bis(1-methylethyl)benzenesulfonamide
• 4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C14H22BrNO2S/c1-9(2)16(10(3)4)19(17,18)14-8-11(5)13(15)7-12(14)6/h7-10H,1-6H3
• InChI Key： XSULWISCVDHOOA-UHFFFAOYSA-N
• SMILES： C1(S(N(C(C)C)C(C)C)(=O)=O)=CC(C)=C(Br)C=C1C

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.8±55.0 °C(Predicted)
• pka: -6.08±0.70(Predicted)

Additional information on 4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide

Chemical Profile of 4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide (CAS No. 2728205-74-9)

4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide, identified by its CAS number 2728205-74-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and industrial applications. The presence of bromine substituents and bulky N,N-bis(propan-2-yl) groups in its molecular framework contributes to its distinct chemical reactivity and potential utility in synthetic chemistry.

The structural motif of 4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide consists of a benzene ring modified with bromine atoms at the 4-position and methyl groups at the 2- and 5-positions, further functionalized by N,N-bis(propan-2-yl) sulfonamide groups. This configuration imparts a balance of lipophilicity and polar character, making it a promising candidate for various applications, including drug development and polymer science. The sulfonamide moiety is particularly significant, as it is known to enhance solubility in water while maintaining stability under physiological conditions, which is a critical factor in pharmaceutical formulations.

In recent years, there has been a growing interest in sulfonamide derivatives as pharmacophores due to their ability to modulate biological pathways effectively. The 4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide structure has been explored in several research studies for its potential role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. For instance, modifications of the sulfonamide group have been shown to improve binding affinity to target proteins, making this compound a valuable scaffold for medicinal chemists.

One of the most compelling aspects of 4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide is its versatility in synthetic chemistry. The bromine atom at the 4-position allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the creation of more complex derivatives. Additionally, the N,N-bis(propan-2-yl) groups provide steric hindrance that can be exploited to fine-tune the compound's interactions with biological targets. These features make it an attractive building block for designing novel molecules with tailored properties.

Recent advancements in computational chemistry have also highlighted the significance of 4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide in drug discovery. Molecular docking studies have demonstrated its potential binding interactions with various protein targets, including those implicated in cancer and neurodegenerative diseases. The ability to predict these interactions computationally accelerates the drug development process by allowing researchers to prioritize promising candidates for experimental validation.

The industrial relevance of this compound extends beyond pharmaceuticals. In materials science, sulfonamides are employed as additives to enhance the performance of polymers and coatings. The unique combination of hydrophobic and hydrophilic regions in 4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide makes it an excellent candidate for modifying material surfaces to improve adhesion, durability, and chemical resistance. Such applications underscore the broad utility of this compound across multiple scientific disciplines.

From a synthetic perspective, the preparation of 4-bromo-2,5-dimethyl-N,N-bis(propan-2-yl)benzene-1-sulfonamide involves multi-step reactions that showcase modern organic synthesis techniques. The introduction of bromine into the benzene ring typically requires electrophilic aromatic substitution reactions, while the sulfonamide group is introduced through nucleophilic substitution or condensation reactions. The use of N,N-bis(propan-2-ylation reagents ensures the proper positioning of these bulky groups, which is crucial for achieving the desired molecular architecture.

The chemical stability of 4-bromo-2,5-dimethyl-N,N-bis(propan - 2 - yl ) benzene - 1 - sulf on am ide under various conditions has been thoroughly investigated. Studies have shown that it maintains structural integrity under moderate temperatures and pH conditions typical of biological environments. This stability is essential for its application in drug formulations where degradation could compromise efficacy. Additionally, its resistance to hydrolysis makes it a suitable candidate for long-term therapeutic use.

In conclusion,4 - bromo - 25 dim eth yl - N ,N - bi s( pro pan - 22 yl ) ben zene - 1 - sul fon am ide (CAS No .27 28 205 -74 -9 ) represents a significant advancement in both pharmaceutical and materials science . Its unique structural features , coupled with its reactivity and stability , make it a versatile compound with broad applicability . As research continues to uncover new uses for this molecule , its importance in scientific innovation is likely to grow further .